Cas no 120341-04-0 (1-Aminobenzimidazole-2-sulfonic Acid)
1-Aminobenzimidazole-2-sulfonic Acid is a sulfonated benzimidazole derivative with a reactive amino group at the 1-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its sulfonic acid moiety enhances solubility in aqueous and polar solvents, facilitating reactions under mild conditions. The compound is particularly useful in the preparation of heterocyclic compounds, dyes, and biologically active molecules due to its dual functional groups, which allow for selective modifications. Its structural features also contribute to potential applications in coordination chemistry and as a ligand for metal complexes. The product is characterized by high purity and stability, ensuring consistent performance in synthetic workflows.

120341-04-0 structure
Product name:1-Aminobenzimidazole-2-sulfonic Acid
1-Aminobenzimidazole-2-sulfonic Acid Chemical and Physical Properties
Names and Identifiers
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- 1-amino-1H-Benzimidazole-2-sulfonic acid
- 1-AMINOBENZIMIDAZOLE-2-SULFONIC ACID
- 1H-Benzimidazole-2-sulfonicacid, 1-amino-
- 1H-Benzimidazole-2-sulfonicacid,1-amino
- 2-Sulfonic acid-1-aminobenzimidazole
- 1-Aminobenzimidazole-2-sulfonic acid,99%
- 1-AMINOBENZIMIDAZOLE-2-SULFONIC ACID 99%
- MFCD00142582
- DTXSID20369227
- J-004316
- 1-Amino-1H-benzo[d]imidazole-2-sulfonicacid
- AS-11538
- FT-0642937
- AKOS005746681
- SCHEMBL2942696
- 120341-04-0
- 1-Amino-1H-benzo[d]imidazole-2-sulfonic acid
- DB-041549
- STL137696
- ALBB-030365
- 1-AMINO-1,3-BENZODIAZOLE-2-SULFONIC ACID
- 1-Amino-1H-benzimidazole-2-sulfonic Acid; 1-Amino-1H-1,3-benzodiazole-2-sulfonic Acid; 1-Amino-1H-benzo[d]imidazole-2-sulfonic Acid
- AE-848/30538014
- 1-Aminobenzimidazole-2-sulfonic Acid
-
- MDL: MFCD00142582
- Inchi: InChI=1S/C7H7N3O3S/c8-10-6-4-2-1-3-5(6)9-7(10)14(11,12)13/h1-4H,8H2,(H,11,12,13)
- InChI Key: RJFWWGSHWGUCEP-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)N=C(N2N)S(=O)(=O)O
Computed Properties
- Exact Mass: 213.02100
- Monoisotopic Mass: 213.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
- XLogP3: 0.8
Experimental Properties
- Color/Form: White powder
- Density: 1.5083 (rough estimate)
- Melting Point: 285-287°C
- Refractive Index: 1.6630 (estimate)
- PSA: 106.59000
- LogP: 1.65880
1-Aminobenzimidazole-2-sulfonic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: S24/25
- Storage Condition:Store at room temperature
- Safety Term:S24/25
1-Aminobenzimidazole-2-sulfonic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Aminobenzimidazole-2-sulfonic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-351926-500 mg |
1-Aminobenzimidazole-2-sulfonic acid, |
120341-04-0 | 500MG |
¥1,564.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-351926-500mg |
1-Aminobenzimidazole-2-sulfonic acid, |
120341-04-0 | 500mg |
¥1564.00 | 2023-09-05 | ||
abcr | AB336143-1 g |
1-Aminobenzimidazole-2-sulfonic acid |
120341-04-0 | 1 g |
€322.50 | 2023-07-19 | ||
abcr | AB336143-5 g |
1-Aminobenzimidazole-2-sulfonic acid |
120341-04-0 | 5 g |
€907.00 | 2023-07-19 | ||
TRC | A577175-10mg |
1-Aminobenzimidazole-2-sulfonic Acid |
120341-04-0 | 10mg |
$ 64.00 | 2023-04-19 | ||
TRC | A577175-50mg |
1-Aminobenzimidazole-2-sulfonic Acid |
120341-04-0 | 50mg |
$ 259.00 | 2023-04-19 | ||
TRC | A577175-250mg |
1-Aminobenzimidazole-2-sulfonic Acid |
120341-04-0 | 250mg |
$ 517.00 | 2023-04-19 | ||
TRC | A577175-100mg |
1-Aminobenzimidazole-2-sulfonic Acid |
120341-04-0 | 100mg |
$ 362.00 | 2023-09-08 | ||
abcr | AB336143-5g |
1-Aminobenzimidazole-2-sulfonic acid; . |
120341-04-0 | 5g |
€877.00 | 2025-02-19 | ||
A2B Chem LLC | AE09818-25mg |
1-Aminobenzimidazole-2-sulfonic acid |
120341-04-0 | 98%(HPLC) | 25mg |
$42.00 | 2024-04-20 |
1-Aminobenzimidazole-2-sulfonic Acid Related Literature
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:120341-04-0)1-Aminobenzimidazole-2-sulfonic Acid

Purity:99%/99%/99%
Quantity:500mg/1g/5g
Price ($):159.0/188.0/520.0